Cas no 2287313-31-7 (6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287313-31-7
• MF: C₁₁H₁₁BrFN₃
• MW: 284.127544641495
• CID: 5889159
• PubChem ID: 165741405
• Update Time: 2025-06-14

6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749435
• 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• 2287313-31-7

• Inchi： 1S/C11H11BrFN3/c12-8-4-11-10(5-9(8)13)14-15-16(11)6-7-2-1-3-7/h4-5,7H,1-3,6H2
• InChI Key： HNONERHAHKISNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CCC1)N=N2)F

Computed Properties

• Exact Mass: 283.01204g/mol
• Monoisotopic Mass: 283.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole

Comprehensive Analysis of 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287313-31-7)

The compound 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287313-31-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core, bromine substitution, and cyclobutylmethyl side chain, make it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.

In recent years, the search for fluorinated benzotriazole derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of both fluoro and bromo substituents in this compound allows for selective functionalization, a key advantage in medicinal chemistry. Computational studies suggest that the cyclobutylmethyl group may improve target binding affinity, addressing a common challenge in small-molecule drug design. These properties have made CAS No. 2287313-31-7 a frequent subject in patent literature related to cancer therapeutics and anti-inflammatory agents.

Synthetic routes to 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole often involve palladium-catalyzed cross-coupling reactions, reflecting industry trends toward sustainable catalysis. Environmental concerns have driven interest in greener methodologies for producing such halogenated heterocycles, with microwave-assisted synthesis emerging as an energy-efficient alternative. Analytical characterization typically employs LC-MS and ¹⁹F NMR, techniques frequently discussed in pharmaceutical quality control forums.

The compound's stability under physiological conditions has prompted investigations into its prodrug potential, particularly for CNS-targeted therapies. Its logP value (predicted ~2.8) falls within the optimal range for blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Recent publications have explored its derivatization into bioconjugates for targeted drug delivery systems, capitalizing on the benzotriazole moiety's versatility in click chemistry applications.

From a commercial perspective, 6-bromo-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole represents a niche but growing segment in fine chemical supply chains. Suppliers increasingly highlight batch-to-batch consistency and genotoxic impurity profiling in response to stringent regulatory requirements. The compound's CAS registry number 2287313-31-7 serves as a crucial identifier for global harmonization in chemical databases, facilitating collaboration across academic and industrial research teams.

Emerging applications include its use as a template for PET radiotracer development, where the fluoro atom allows for ¹⁸F isotope incorporation. This aligns with the expanding market for diagnostic imaging agents. Additionally, its photophysical properties are being evaluated for OLED materials, demonstrating the compound's cross-disciplinary relevance. Such diverse applications underscore why this benzotriazole derivative remains a focus of ongoing structure-activity relationship studies.

Quality assurance protocols for CAS No. 2287313-31-7 emphasize chiral purity when applicable, reflecting industry-wide attention to stereoselective synthesis. Analytical method development for this compound often incorporates QbD (Quality by Design) principles, a regulatory-driven approach dominating current pharmaceutical manufacturing discussions. These aspects make it a compelling case study for modern chemical development challenges.

Future research directions may explore the compound's role in proteolysis-targeting chimeras (PROTACs) or as a fragment in DNA-encoded library platforms. Its balanced molecular weight (284.1 g/mol) and rotational bond count make it particularly suitable for such cutting-edge approaches. As the scientific community continues to investigate multi-target drug discovery, the strategic importance of versatile intermediates like this halogenated benzotriazole will undoubtedly grow.